chrymutasin B
chrymutasin B
Brand Name:
Vulcanchem
CAS No.:
155213-41-5
VCID:
VC0127348
InChI:
InChI=1S/C32H31NO13/c1-9-7-8-13-17-15(9)30(41)45-28-16-12(23(36)19(18(17)28)20(33)24(13)37)5-4-6-14(16)44-32-29(26(39)22(35)11(3)43-32)46-31-27(40)25(38)21(34)10(2)42-31/h4-8,10-11,21-22,25-27,29,31-32,34-35,38-40H,33H2,1-3H3/t10-,11-,21+,22+,25+,26+,27-,29-,31-,32+/m1/s1
SMILES:
CC1C(C(C(C(O1)OC2C(C(C(OC2OC3=CC=CC4=C3C5=C6C7=C(C=CC(=C7C(=O)O5)C)C(=O)C(=C6C4=O)N)C)O)O)O)O)O
Molecular Formula:
C32H31NO13
Molecular Weight:
637.6 g/mol
chrymutasin B
CAS No.: 155213-41-5
Main Products
VCID: VC0127348
Molecular Formula: C32H31NO13
Molecular Weight: 637.6 g/mol
CAS No. | 155213-41-5 |
---|---|
Product Name | chrymutasin B |
Molecular Formula | C32H31NO13 |
Molecular Weight | 637.6 g/mol |
IUPAC Name | 10-amino-3-[(2S,3R,4S,5R,6R)-4,5-dihydroxy-6-methyl-3-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-15-methyl-18-oxapentacyclo[10.6.2.02,7.09,19.016,20]icosa-1(19),2(7),3,5,9,12(20),13,15-octaene-8,11,17-trione |
Standard InChI | InChI=1S/C32H31NO13/c1-9-7-8-13-17-15(9)30(41)45-28-16-12(23(36)19(18(17)28)20(33)24(13)37)5-4-6-14(16)44-32-29(26(39)22(35)11(3)43-32)46-31-27(40)25(38)21(34)10(2)42-31/h4-8,10-11,21-22,25-27,29,31-32,34-35,38-40H,33H2,1-3H3/t10-,11-,21+,22+,25+,26+,27-,29-,31-,32+/m1/s1 |
Standard InChIKey | NCMKXUVBVTVSTE-SZTUNKENSA-N |
Isomeric SMILES | C[C@@H]1[C@@H]([C@@H]([C@H]([C@H](O1)O[C@@H]2[C@H]([C@H]([C@H](O[C@H]2OC3=CC=CC4=C3C5=C6C7=C(C=CC(=C7C(=O)O5)C)C(=O)C(=C6C4=O)N)C)O)O)O)O)O |
SMILES | CC1C(C(C(C(O1)OC2C(C(C(OC2OC3=CC=CC4=C3C5=C6C7=C(C=CC(=C7C(=O)O5)C)C(=O)C(=C6C4=O)N)C)O)O)O)O)O |
Canonical SMILES | CC1C(C(C(C(O1)OC2C(C(C(OC2OC3=CC=CC4=C3C5=C6C7=C(C=CC(=C7C(=O)O5)C)C(=O)C(=C6C4=O)N)C)O)O)O)O)O |
Synonyms | chrymutasin B |
PubChem Compound | 10100626 |
Last Modified | Nov 09 2021 |
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